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Compound of Interest

Compound Name: DLAC

cat. No.: B3026312

An In-depth Technical Guide to DLAC Detergent: Discovery and Properties

Introduction

DLAC, a non-ionic detergent, has carved a niche in the realm of membrane biochemistry for its
utility in solubilizing membrane proteins.[1][2][3] Synthesized from lactobionic acid, DLAC
offers a gentle yet effective means of extracting and stabilizing these often-recalcitrant proteins
for further study.[1][2][3] This technical guide provides a comprehensive overview of DLAC,
including its chemical properties, historical development based on key scientific publications,
and its applications in research.

Physicochemical Properties of DLAC

The efficacy of a detergent in membrane protein research is dictated by its physicochemical
properties. DLAC possesses a balance of hydrophilicity, provided by its lactobionamide
headgroup, and hydrophobicity from its decyl tail. This amphipathic nature allows it to disrupt
lipid bilayers and form micelles around membrane proteins, thereby extracting them from their
native environment.
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Property Value Reference

N-decyl-4-O-B-D-

Chemical Name galactopyranosyl-D- [2]
gluconamide
CAS Number 70803-56-4 [2]
Molecular Formula C22H43N0O11 [2]
Formula Weight 497.6 g/mol [2]
Critical Micelle Concentration
1.3 mM [11[2][3]
(CMC)
Purity >97% [2]
Appearance Solid [2]

Historical Development

The development of DLAC and related lactobionamide-based surfactants can be traced
through key scientific publications that explored the synthesis and characterization of novel
surfactants derived from lactose. These studies laid the groundwork for the application of these
compounds in various fields, including biochemistry.

A significant early contribution came in 1992 with the work of EI Ghoul and colleagues, who
reported the synthesis of new fluorinated non-ionic surfactants derived from lactose, including
lactobionamides.[2] This research demonstrated the feasibility of chemically modifying lactose
to create novel amphipathic molecules.

Further characterization and exploration of lactobionamide surfactants came in 2006 from
Lebaupain et al.[2] Their work on lactobionamide surfactants with varying degrees of
fluorination in their hydrophobic tails provided a detailed physicochemical and biochemical
characterization of these molecules. This study was crucial in understanding how modifications
to the hydrophobic tail affect the detergent properties of these compounds.

Experimental Protocols
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The characterization of DLAC and its analogues involves a variety of biophysical techniques.
While the specific, detailed protocols from the original research are proprietary to the cited
publications, a general methodology for key experiments can be outlined.

Determination of Critical Micelle Concentration (CMC):

The CMC is a fundamental property of any detergent. It can be determined using several
methods, including:

» Surface Tensiometry: The surface tension of a series of detergent solutions of increasing
concentration is measured. A sharp break in the plot of surface tension versus detergent
concentration indicates the CMC.

o Fluorimetry: A fluorescent probe that is sensitive to its microenvironment (e.g., pyrene or
diphenylhexatriene) is used. The fluorescence emission spectrum of the probe changes
upon its incorporation into the hydrophobic core of the micelles. A plot of a fluorescence
parameter versus detergent concentration will show a transition at the CMC.

Protein Solubilization Assay:

To assess the efficacy of DLAC in solubilizing membrane proteins, a typical workflow would be
as follows:

 Membrane Preparation: Isolate membranes from a cell or tissue source known to be rich in
the protein of interest.

e Solubilization: Incubate the isolated membranes with a range of DLAC concentrations
(typically above the CMC) under defined conditions of temperature, pH, and ionic strength.

o Separation of Solubilized and Unsolubilized Fractions: Centrifuge the mixture at high speed
to pellet the unsolubilized membrane fragments. The supernatant contains the solubilized
proteins.

e Analysis: Analyze the supernatant and pellet fractions by SDS-PAGE and Western blotting to
determine the extent of solubilization of the target protein.

Visualizing Key Concepts
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DLAC Molecular Structure and Micelle Formation:

The amphipathic nature of DLAC drives its self-assembly into micelles in aqueous solution
above its CMC. The following diagram illustrates the basic structure of a DLAC molecule and
its organization into a micelle.
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Micelle Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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